Cas no 66332-77-2 (2-methoxyphenyl 2-(4-isobutylphenyl)propionate)

• Product Name: 2-methoxyphenyl 2-(4-isobutylphenyl)propionate
• CAS No: 66332-77-2
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 963737
• PubChem ID: 4464271
• Update Time: 2025-10-28

2-methoxyphenyl 2-(4-isobutylphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyphenyl 2-(4-isobutylphenyl)propionate
• 2-(4-ISOBUTYL-PHENYL)-PROPIONIC ACID 2-METHOXY-PHENYL ESTER
• 2-(p-Isobutylphenyl)propionic acid o-methoxyphenyl ester
• AF-2259
• Flubenil
• Ibuprofen guaiacol ester
• Ibuprofen-guaiacol
• Methoxybutropate
• metoxibutropate
• 0N623MNK8Z
• alpha-Methyl-4-(2-methylpropyl)benzeneacetic acid 2-methoxyphenyl ester
• IBUPROFEN GUAIACOL ESTER [WHO-DD]
• Q27236986
• (2-methoxyphenyl) 2-[4-(2-methylpropyl)phenyl]propanoate
• D08213
• 2-METHOXYPHENYL 2-[4-(2-METHYLPROPYL)PHENYL]PROPANOATE
• AF 2259
• FVRWRGBTEHAPDI-UHFFFAOYSA-N
• EN300-18567259
• EINECS 266-318-9
• BRN 2664678
• AF 2259; Methoxybutropate; Metoxibutropate
• 2-methoxyphenyl-alpha-methyl-4-(2-methylpropyl)benzene acetate
• UNII-0N623MNK8Z
• NS00053761
• Guaiacol 4-isobutylhydratropate
• AKOS027379916
• 2-methoxyphenyl2-(4-isobutylphenyl)propanoate
• Propionic acid, 2-(p-isobutylphenyl)-, o-methoxyphenyl ester
• 66332-77-2
• Benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, 2-methoxyphenyl ester
• SCHEMBL5080304
• Benflogin (TN)
• CHEMBL4795894
• 2-Methoxyphenyl alpha-methyl-4-(isobutyl)phenylacetate
• CHEBI:135336
• Z3244866822
• DTXSID10984948
• Benflogin

• Inchi： 1S/C20H24O3/c1-14(2)13-16-9-11-17(12-10-16)15(3)20(21)23-19-8-6-5-7-18(19)22-4/h5-12,14-15H,13H2,1-4H3
• InChI Key： FVRWRGBTEHAPDI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C(C(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.0591 (rough estimate)
• Boiling Point: 413.21°C (rough estimate)
• Refractive Index: 1.5400 (estimate)
• PSA: 35.53000
• LogP: 4.60280

2-methoxyphenyl 2-(4-isobutylphenyl)propionate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Additional information on 2-methoxyphenyl 2-(4-isobutylphenyl)propionate

Introduction to CAS No. 66332-77-2: 2-Methoxyphenyl 2-(4-Isobutylphenyl)Propionate

CAS No. 66332-77-2, also known as 2-methoxyphenyl 2-(4-isobutylphenyl)propionate, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the synthesis of high-performance polymers and as a precursor for bioactive molecules.

The chemical structure of CAS No. 66332-77-2 consists of a methoxyphenyl group and a 4-isobutylphenylpropionate moiety, which contributes to its distinctive reactivity and physical properties. The methoxy group attached to the phenyl ring enhances the compound's stability, while the isobutyl group introduces steric hindrance, influencing its solubility and interaction with other molecules. These structural features make it a valuable component in the design of functional materials.

Recent research has explored the synthesis methods for CAS No. 66332-77-2, focusing on optimizing reaction conditions to improve yield and purity. One notable approach involves the use of mild catalytic conditions to facilitate the coupling reaction between the methoxyphenyl and isobutylphenyl groups. This method not only enhances the efficiency of the synthesis process but also reduces environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, CAS No. 66332-77-2 has shown promise in the development of high-performance polymers. Its ability to act as a versatile building block allows for the creation of materials with tailored properties, such as improved thermal stability and mechanical strength. Additionally, this compound has been investigated for its potential use in the pharmaceutical industry, where it serves as a precursor for bioactive molecules with therapeutic potential.

The biological activity of CAS No. 66332-77-2 has also been a topic of recent studies. Research indicates that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery efforts. Furthermore, its ability to interact with biological systems without causing significant toxicity makes it an attractive candidate for further exploration.

From an environmental perspective, understanding the degradation pathways of CAS No. 66332-77-2 is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural environments. This characteristic is particularly important for industries seeking to adopt greener chemical processes.

In conclusion, CAS No. 66332-77-2 (2-methoxyphenyl 2-(4-isobutylphenyl)propionate) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and therapies. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.